Cas no 1806872-31-0 (5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde)

• Product Name: 5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde
• CAS No: 1806872-31-0
• MF: C₇H₃ClF₂N₂O₃
• MW: 236.560127496719
• CID: 4869914
• Update Time: 2025-06-13

5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde

• Inchi： 1S/C7H3ClF2N2O3/c8-3-1-11-4(2-13)5(7(9)10)6(3)12(14)15/h1-2,7H
• InChI Key： NSLJJUVLVSBXBG-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=O)C(C(F)F)=C1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 1.7
• Topological Polar Surface Area: 75.8

Additional information on 5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde

Comprehensive Overview of 5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde (CAS No. 1806872-31-0)

5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde (CAS No. 1806872-31-0) is a highly specialized chemical compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique molecular structure featuring a chloro, difluoromethyl, and nitro substituents on a pyridine ring, serves as a critical intermediate in the synthesis of various bioactive molecules. Its versatility and reactivity make it a valuable asset in modern synthetic chemistry.

The growing interest in 5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde is driven by its potential applications in drug discovery, particularly in the development of novel antimicrobial and antifungal agents. Researchers are increasingly exploring its role in creating next-generation therapeutics, especially in light of the rising global concern over antibiotic resistance. The compound's nitropyridine core and carboxaldehyde functionality provide a robust platform for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

In the agrochemical sector, CAS No. 1806872-31-0 is being investigated for its potential use in the synthesis of advanced crop protection agents. With the increasing demand for sustainable agriculture and environmentally friendly pesticides, this compound's difluoromethyl group offers unique advantages in enhancing the efficacy and selectivity of agrochemicals. Its ability to act as a building block for innovative formulations aligns with the industry's shift toward greener solutions.

From a synthetic chemistry perspective, the compound's chloro and nitro substituents make it a highly reactive intermediate, facilitating various cross-coupling and nucleophilic substitution reactions. This reactivity is particularly valuable in the design of complex molecular architectures, which are often required in the development of high-performance materials and specialty chemicals. The carboxaldehyde group further expands its utility, serving as a key functional group for condensation and reduction reactions.

The stability and handling of 5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde are also topics of interest among chemists and industrial researchers. Proper storage conditions, such as maintaining a dry and cool environment, are essential to preserve its integrity and ensure consistent performance in synthetic applications. Advances in analytical techniques, such as HPLC and NMR, have enabled precise characterization of this compound, further enhancing its reliability in research and production settings.

As the scientific community continues to explore the potential of CAS No. 1806872-31-0, its role in addressing some of the most pressing challenges in healthcare and agriculture becomes increasingly evident. Whether it's combating drug-resistant pathogens or developing safer agrochemicals, this compound represents a promising avenue for innovation. Its unique combination of functional groups and reactivity positions it as a cornerstone in the advancement of modern chemistry.

In conclusion, 5-Chloro-3-(difluoromethyl)-4-nitropyridine-2-carboxaldehyde (CAS No. 1806872-31-0) stands out as a multifaceted compound with broad applications across multiple industries. Its significance in pharmaceutical and agrochemical research underscores the importance of continued exploration and development. As researchers uncover new ways to harness its potential, this compound is poised to play a pivotal role in shaping the future of science and technology.